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Compound of Interest

Compound Name: 10-Hydroxyneoline

Cat. No.: B15140807 Get Quote

This technical guide provides a comprehensive overview of the natural sources, isolation, and

biosynthesis of 10-Hydroxyneoline, a diterpene alkaloid. The content is tailored for

researchers, scientists, and drug development professionals, with a focus on quantitative data,

detailed experimental protocols, and visual representations of key processes.

Natural Source and Chemical Profile
10-Hydroxyneoline is a naturally occurring diterpene alkaloid that has been isolated from the

roots of Aconitum fukutomei, a plant belonging to the Ranunculaceae family.[1] Its chemical

formula is C24H39NO7, with a molecular weight of 453.57.[2] The presence of this compound

has been confirmed through spectroscopic analysis and chemical reactions.[1]

Quantitative Data of Alkaloids from Aconitum
fukutomei
The isolation of 10-Hydroxyneoline is often accompanied by the extraction of other related

alkaloids. The following table summarizes the quantitative data for key alkaloids isolated from

the crude base of Aconitum fukutomei, as reported in the initial discovery.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15140807?utm_src=pdf-interest
https://www.benchchem.com/product/b15140807?utm_src=pdf-body
https://www.benchchem.com/product/b15140807?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/np50070a023
https://pubs.acs.org/doi/10.1021/np50070a023
https://pubs.acs.org/doi/pdf/10.1021/np50070a023
https://www.benchchem.com/product/b15140807?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Molecular Formula
Molecular Weight (
g/mol )

Yield (% of crude
base)

Neoline C24H39NO6 437.57 11%

14-Acetylneoline C26H41NO7 479.61 0.7%

10-Hydroxyneoline C24H39NO7 453.57 Not specified

14-O-Acetyl-10-

hydroxyneoline
C26H41NO8 495.61 Not specified

Note: The specific yield for 10-Hydroxyneoline was not detailed in the foundational study;

however, its isolation alongside significant quantities of related alkaloids underscores its

presence in Aconitum fukutomei.

Experimental Protocol: Isolation of 10-
Hydroxyneoline
The following protocol for the isolation of 10-Hydroxyneoline from the roots of Aconitum

fukutomei is based on the original methodology described in the scientific literature.[1]

3.1. Plant Material and Extraction

Plant Material: The roots of Aconitum fukutomei are collected and identified. A voucher

specimen should be stored for reference.

Extraction: The air-dried and powdered roots are subjected to extraction with a suitable

solvent, such as methanol or ethanol, to obtain a crude extract.

3.2. Chromatographic Separation

Initial Fractionation: The crude extract is subjected to column chromatography on silica gel.

Elution Gradient: A step-wise elution is performed using a solvent system of increasing

polarity, typically starting with chloroform and gradually adding methanol. The eluent is often

saturated with aqueous ammonia to maintain a basic environment suitable for alkaloid

stability.
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Further Purification: Fractions containing the target compounds are further purified using

repeated column chromatography on both silica gel and alumina.

Final Isolation: The final purification of 10-Hydroxyneoline is achieved through preparative

thin-layer chromatography or high-performance liquid chromatography (HPLC).

3.3. Characterization

The structure of the isolated 10-Hydroxyneoline is confirmed using spectroscopic methods,

including:

Mass Spectrometry (MS)

Infrared (IR) Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

Visualizing the Experimental Workflow and
Biosynthesis
4.1. Experimental Workflow for Isolation

The following diagram illustrates the general workflow for the isolation and purification of 10-
Hydroxyneoline from Aconitum fukutomei.
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Isolation Workflow for 10-Hydroxyneoline
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Caption: General workflow for the isolation and purification of 10-Hydroxyneoline.
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4.2. Proposed Biosynthetic Pathway

The biosynthesis of diterpene alkaloids in Aconitum species is a complex process. While the

specific enzymatic steps leading to 10-Hydroxyneoline have not been fully elucidated, the

general pathway is understood to proceed as follows:
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Proposed Biosynthetic Pathway of Neoline-Type Alkaloids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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